Cas no 2138410-48-5 (2-(Aminosulfinyl)ethyl acetate)

• Product Name: 2-(Aminosulfinyl)ethyl acetate
• CAS No: 2138410-48-5
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 6110559
• PubChem ID: 165453636
• Update Time: 2025-05-18

2-(Aminosulfinyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(aminosulfinyl)ethyl acetate
• EN300-732323
• 2138410-48-5
• 2-(Aminosulfinyl)ethyl acetate

• Inchi： 1S/C4H9NO3S/c1-4(6)8-2-3-9(5)7/h2-3,5H2,1H3
• InChI Key： VLMYISMKNDJQAL-UHFFFAOYSA-N
• SMILES： S(CCOC(C)=O)(N)=O

Computed Properties

• Exact Mass: 151.03031432g/mol
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-(Aminosulfinyl)ethyl acetate

2-(Aminosulfinyl)ethyl acetate: A Comprehensive Overview

The compound 2-(Aminosulfinyl)ethyl acetate (CAS No. 2138410-48-5) is a significant chemical entity with diverse applications across various industries. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material sciences. The molecule consists of an ethyl group attached to an aminosulfinyl moiety and an acetate ester, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 2-(Aminosulfinyl)ethyl acetate in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of sulfonamide derivatives, which are widely used in drug discovery for their potential anti-inflammatory and antiviral properties. The sulfonamide group, derived from the aminosulfinyl moiety, is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets.

In the context of agrochemicals, 2-(Aminosulfinyl)ethyl acetate has been investigated for its potential as a precursor in the synthesis of herbicides and fungicides. Its sulfur-containing structure contributes to its stability and reactivity, making it an ideal candidate for developing environmentally friendly agricultural chemicals. Recent advancements in green chemistry have emphasized the importance of such compounds in reducing the environmental footprint of agricultural practices.

The synthesis of 2-(Aminosulfinyl)ethyl acetate involves a multi-step process that typically begins with the reaction of ethyl acetoacetate with sulfuryl chloride or other suitable sulfonylating agents. This reaction is followed by nucleophilic substitution or addition steps to introduce the aminosulfinyl group. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield, purity, and scalability.

One of the most promising applications of 2-(Aminosulfinyl)ethyl acetate lies in its use as a chiral auxiliary in asymmetric synthesis. The chiral center introduced by the ethyl group allows for the selective formation of enantiomerically enriched compounds, which are crucial in pharmaceutical manufacturing. Recent breakthroughs in asymmetric catalysis have further enhanced the utility of this compound in creating complex molecular architectures.

Moreover, 2-(Aminosulfinyl)ethyl acetate has been explored as a component in polymer chemistry, where it serves as a monomer or cross-linking agent in the synthesis of advanced materials. Its ability to form stable covalent bonds makes it suitable for applications ranging from high-performance adhesives to biocompatible polymers used in medical devices.

In terms of safety and handling, 2-(Aminosulfinyl)ethyl acetate is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during storage and use to ensure optimal stability and performance. Recent studies have also examined its environmental fate and toxicity profile, providing valuable insights into its safe disposal and recycling.

The growing interest in 2-(Aminosulfinyl)ethyl acetate has led to increased demand for high-quality research on its properties and applications. Collaborative efforts between academia and industry have resulted in numerous publications detailing its synthesis, characterization, and utilization across various fields.

In conclusion, 2-(Aminosulfinyl)ethyl acetate (CAS No. 2138410-48-5) stands out as a versatile and valuable compound with wide-ranging applications. Its role as an intermediate in drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to advancing technological and therapeutic innovations.